N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-1-naphthamide
Description
N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-1-naphthamide, also known as PTIO, is a nitric oxide scavenger that has been widely used in scientific research. It is a small molecule that can selectively react with nitric oxide, which is a signaling molecule involved in various physiological and pathological processes.
Scientific Research Applications
Photoinitiators in Polymerization
N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]naphthalene-1-carboxamide: serves as a photo-initiator for polymerization reactions. When exposed to ultraviolet (UV) light, it initiates the formation of polymers. For instance:
- Polyacrylamide-grafted chitosan nanoparticles (NCS-g-PAM) : Researchers have synthesized this flocculant by copolymerizing acrylamide (AM) and chitosan nanoparticles (NCS) using the compound as a photo-initiator . NCS-g-PAM finds applications in wastewater treatment and environmental remediation.
Hydrophobic Polyurethane Sponge
The compound has been employed in the synthesis of hydrophobic polyurethane sponges via thiol–ene click reactions. These sponges exhibit water-repellent properties and can be useful in oil spill cleanup or as absorbents .
Biomedical Applications
While research is ongoing, the compound’s structural features suggest potential applications in drug delivery systems, biomaterials, or as a scaffold for tissue engineering. Its hydrophobic and hydrophilic regions may allow controlled drug release .
Chemical Sensors
Researchers explore the compound’s fluorescence properties for use in chemical sensors. By modifying its structure, it could selectively detect specific analytes or pollutants.
properties
IUPAC Name |
N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3/c1-16-9-11-18(12-10-16)21(26-14-13-24)15-23-22(25)20-8-4-6-17-5-2-3-7-19(17)20/h2-12,21,24H,13-15H2,1H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJNGOXNCOXVAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)OCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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